UDP-2,3-bis[(3R)-3-hydroxytetradecanoyl]-alpha-D-glucosamine

• Molecular Formula: C43H77N3O20P2
• Molecular Weight: 1018 g/mol
• IUPAC Name: [(2R,3R,4R,5S,6R)-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)-3-[[(3R)-3-hydroxytetradecanoyl]amino]oxan-4-yl] (3R)-3-hydroxytetradecanoate
• InChI: InChI=1S/C43H77N3O20P2/c1-3-5-7-9-11-13-15-17-19-21-29(48)25-34(51)44-36-40(64-35(52)26-30(49)22-20-18-16-14-12-10-8-6-4-2)38(54)31(27-47)63-42(36)65-68(59,60)66-67(57,58)61-28-32-37(53)39(55)41(62-32)46-24-23-33(50)45-43(46)56/h23-24,29-32,36-42,47-49,53-55H,3-22,25-28H2,1-2H3,(H,44,51)(H,57,58)(H,59,60)(H,45,50,56)/t29-,30-,31-,32-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key: KOJCFMYSTWNMQW-RUAJDYCTSA-N
• Isomeric SMILES: CCCCCCCCCCC[C@H](CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)CO)O)OC(=O)C[C@@H](CCCCCCCCCCC)O)O
• Canonical SMILES: CCCCCCCCCCCC(CC(=O)NC1C(C(C(OC1OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CO)O)OC(=O)CC(CCCCCCCCCCC)O)O

Description

UDP-2,3-bis[(3R)-3-hydroxytetradecanoyl]-alpha-D-glucosamine is a UDP-amino sugar having 2,3-bis[(3R)-3-hydroxytetradecanoyl]-alpha-D-glucosamine as the amino sugar component. It is a conjugate acid of an UDP-2,3-bis[(3R)-3-hydroxytetradecanoyl]-alpha-D-glucosamine(2-).

Scientific Research Applications

• Biosynthesis in Escherichia coli : This compound is a precursor in the biosynthesis of the lipid A disaccharide of the Escherichia coli envelope. It's generated in E. coli by fatty acylation of UDP-GlcNAc, forming UDP-3-O-[(R)-3-hydroxymyristoyl]-GlcNAc as the first intermediate, later converted to UDP-2,3-diacyl-GlcN (Anderson et al., 1988).

• Synthesis for Probing Inhibitors : It is used in the synthesis of UDP-3-O-acyl-N-[3H-acetyl]glucosamine, a probe for inhibitors of LpxC in gram-negative bacteria. This highlights its application in studying and potentially targeting bacterial pathogens (Maxwell & Bronstein, 2005).

• Enzymatic Synthesis : It is involved in the enzymatic synthesis of UDP-N-[1-14C]acetyl D-glucosamine and UDP-N-[1-14C]acetyl-D-galactosamine from [1-14C]acetate, which are used as substrates in glycosyl transferase systems (Rao & Mendicino, 1978).

• Biosynthesis in Yeast : It is a crucial building block in yeast for major structural components of the fungal cell wall, such as chitin, chitosan, and mannoproteins. This understanding is vital for exploring potential targets for antifungal chemotherapy (Milewski et al., 2006).

• Regulatory Insights in Bacteria : In Lactobacillus casei, UDP-GlcNAc is synthesized from fructose-6-phosphate by a series of enzymatic reactions. The understanding of its biosynthesis offers insights into bacterial cell wall components, which is crucial for both scientific research and potential therapeutic applications (Rodríguez-Díaz et al., 2012).

• Mycobacterium tuberculosis Research : The compound is part of the biosynthesis of UDP-N-acetyl-d-glucosamine (UDP-GlcNAc), an essential precursor in mycobacterial cell wall. Understanding its synthesis can contribute to the development of new treatments for tuberculosis (Li et al., 2011).